molecular formula C8H10N2O2 B577041 2,5-Diamino-4-methylbenzoic acid CAS No. 13066-80-3

2,5-Diamino-4-methylbenzoic acid

Cat. No.: B577041
CAS No.: 13066-80-3
M. Wt: 166.18
InChI Key: IFVDDBUJAQYYBC-UHFFFAOYSA-N
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Description

2,5-Diamino-4-methylbenzoic acid is a substituted benzoic acid derivative featuring two amino groups at positions 2 and 5 and a methyl group at position 4 on the aromatic ring. Its molecular formula is C₈H₁₀N₂O₂, with a molecular weight of 166.18 g/mol (calculated). Substituted benzoic acids are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science due to their tunable electronic and steric properties .

Properties

CAS No.

13066-80-3

Molecular Formula

C8H10N2O2

Molecular Weight

166.18

IUPAC Name

2,5-diamino-4-methylbenzoic acid

InChI

InChI=1S/C8H10N2O2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,9-10H2,1H3,(H,11,12)

InChI Key

IFVDDBUJAQYYBC-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C(=C1)N)C(=O)O)N

Synonyms

2,5-Diamino-4-methylbenzoic acid

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs include:

Compound Name Substituent Positions Molecular Formula Molecular Weight (g/mol) Key Properties/Applications
3,5-Diamino-4-methylbenzoic acid Amino (3,5), Methyl (4) C₈H₁₀N₂O₂ 166.18 97% purity; used in lab synthesis
4-Amino-2,5-dimethylbenzoic acid Amino (4), Methyl (2,5) C₉H₁₁NO₂ 165.19 Structural similarity (0.98); pharmacological interest
p-(Dimethylamino)benzoic acid Dimethylamino (4) C₉H₁₁NO₂ 165.18 mp 238–242°C; used in UV absorbers
2,5-Dihydroxybenzoic acid Hydroxy (2,5) C₇H₆O₄ 154.12 Antioxidant properties; QSAR studies
Key Observations:
  • Substituent Position: The 2,5-diamino-4-methyl configuration in the target compound distinguishes it from the 3,5-diamino-4-methyl isomer. Amino groups in ortho (2) and para (5) positions may enhance hydrogen bonding and solubility compared to meta (3,5) positions, though steric hindrance could reduce reactivity .
  • Electronic Effects: Amino groups are strong electron donors, increasing the electron density of the aromatic ring. This contrasts with hydroxy groups (e.g., 2,5-dihydroxybenzoic acid), which are less electron-donating due to resonance effects .

Physicochemical Properties

  • 3,5-Diamino-4-methylbenzoic acid (CAS 6633-36-9): Purity 97%; solid at room temperature. No reported melting point or solubility data .
  • p-(Dimethylamino)benzoic acid (CAS 619-84-1): Melting point 238–242°C; used in esterification reactions .
  • 2,5-Dihydroxybenzoic acid: Known for its role in salicylic acid derivatives, with a melting point of ~210°C .

The absence of data for 2,5-diamino-4-methylbenzoic acid highlights a gap in the literature, necessitating extrapolation from analogs. For instance, its amino groups likely increase water solubility compared to methyl-dominated analogs like 4-amino-2,5-dimethylbenzoic acid .

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